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Compound of Interest

Compound Name: (5-Chloro-indan-1-yl)-methanol

CAS No.: 711017-67-3

Cat. No.: B8185291

Get Quote

Executive Summary & Chemical Profile
Immediate Directive: (5-Chloro-indan-1-yl)-methanol is a halogenated organic intermediate.

[1][2][3] It must not be disposed of in general organic waste, down the drain, or in regular trash.

The presence of the chlorine substituent mandates high-temperature incineration to prevent the

formation of dioxins and furans during thermal destruction.[1][2]

Scope: This guide applies to the disposal of the pure substance, reaction mixtures containing

the substance, and contaminated solid waste (gloves, wipes).
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Chemical Attribute Technical Detail

Chemical Name (5-Chloro-2,3-dihydro-1H-inden-1-yl)methanol

Structural Class
Halogenated Indane Derivative / Primary

Alcohol

CAS Number

Note: Specific CAS for the methanol derivative

is rare/proprietary.[1][2][3]Ref. Ketone Precursor

(5-Chloro-1-indanone):42348-86-7 [1]

Physical State
Typically a viscous oil or low-melting solid

(based on structural analogs).[1][2][3]

Solubility
Soluble in organic solvents (DCM, Methanol,

DMSO); Sparingly soluble in water.[3]

Primary Hazard

Irritant / Halogenated Waste. Likely causes

skin/eye irritation (H315/H319) and may be

harmful if swallowed (H302).[3] [1, 2]

Regulatory Classification (RCRA)
Proper characterization is the legal responsibility of the waste generator.[2]

Waste Stream:Halogenated Organic Waste.

RCRA Status: While not explicitly listed on the EPA "P" (Acutely Toxic) or "U" (Toxic) lists by

specific name, it must be treated as a Characteristic Waste if it exhibits toxicity or ignitability.

Operational Code: Most facilities classify this under Generic Halogenated Waste (often

consolidated with F001/F002 solvents for incineration).[1][2]

Why Segregation Matters: Mixing chlorinated compounds with non-halogenated solvents

(e.g., Acetone, Ethanol) ruins the fuel value of the non-halogenated stream and can poison

catalytic converters in standard incinerators.

Step-by-Step Disposal Protocol
Scenario A: Pure Solid or Viscous Liquid (Expired/Unused Reagent)
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Objective: Isolate for Lab Pack disposal.[1][2]

Container Selection: Use a chemically compatible container, preferably High-Density

Polyethylene (HDPE) or amber glass with a Teflon-lined cap.[1][2] Avoid metal containers

due to potential corrosion from hydrolysis byproducts (HCl).[1][2]

Transfer: Transfer the material into the container. If the material is viscous, do not use water

to rinse. Use a minimal amount of Dichloromethane (DCM) to solubilize and transfer the

residue.[1][2]

Labeling: Affix a hazardous waste label immediately.

Constituents: "Halogenated Organic: (5-Chloro-indan-1-yl)-methanol"[1][2][3]

Hazard Checkboxes: Toxic, Irritant.[4]

Storage: Store in the Halogenated Waste satellite accumulation area. Keep away from

strong oxidizers and alkali metals.[2]

Scenario B: In Solution (Reaction Mixtures/HPLC Waste)
Objective: Segregation from general organics.[1][2]

Segregation: Pour the solution into the Halogenated Solvent Waste carboy (typically the

"Red Can" or designated safety container).[2]

Critical Check: Ensure the carboy is compatible.[2] If your solution contains nitric acid or

strong oxidizers, DO NOT mix with organic waste (Risk of Explosion).

pH Check: If the reaction involved acidic workups, neutralize the solution to pH 6–8 before

adding to the waste drum to prevent drum corrosion and gas evolution.

Documentation: Log the volume and approximate concentration on the waste container's log

sheet.

Scenario C: Contaminated Solids (Gloves, Weigh Boats, Silica Gel)
Objective: Prevent leaching in municipal landfills.
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Collection: Place all contaminated disposables into a clear, heavy-duty polyethylene bag

(minimum 2 mil thickness).

Secondary Containment: Place the bag inside a dedicated Solid Hazardous Waste drum or

pail.[2]

Silica Gel: If purified via column chromatography, the silica gel contains the halogenated

compound.[2] This silica must be disposed of as Hazardous Solid Waste, not in the general

trash.

Spill Management & Contingency
PPE Required: Nitrile gloves (double-gloved recommended, >0.11 mm), Safety Goggles, Lab

Coat.[2][3]

Minor Spill (<10 mL/g):

Isolate the area.[2][5][6]

Liquids: Absorb with vermiculite or polypropylene pads. Do not use paper towels if the

substance is a strong oxidizer (unlikely here, but good practice).

Solids: Scoop up carefully to avoid dust generation.[2] Wipe the surface with a solvent-

dampened pad (Acetone or DCM).[1][2]

Dispose of cleanup materials as Solid Hazardous Waste.[2]

Major Spill (>100 mL/g):

Evacuate the immediate area.[2][5][6][7]

Contact EHS immediately.[2]

Do not attempt cleanup without respiratory protection if dust/vapors are present.[2]

Decision Matrix & Workflow
The following diagram outlines the logical flow for determining the correct waste stream.
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Waste Generation:
(5-Chloro-indan-1-yl)-methanol

What is the physical state?

Pure Solid / Viscous Oil

Pure

Dissolved in Solvent

Mixture

Contaminated Solids
(Gloves, Silica, Wipes)

Trash

Place in HDPE/Glass Jar
(No Metal) Is solvent Halogenated? Double Bag (2-mil Poly)

Label: 'Toxic - Halogenated'

Halogenated Waste Carboy

Yes (e.g., DCM)
Segregate? NO.

Must go to Halogenated due to solute.

No (e.g., Methanol)

High-Temp Incineration
(Approved Facility)

Consolidate Solid Hazardous Waste Drum

Click to download full resolution via product page

Caption: Decision tree for segregating (5-Chloro-indan-1-yl)-methanol waste based on

physical state and solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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